2,2-Diethoxy-1,7,7-trimethylbicyclo[2.2.1]heptane

• CAS No.: 52162-25-1
• Molecular Formula: C14H26O2
• Molecular Weight: 226.35 g/mol
• IUPAC Name: 2,2-diethoxy-1,7,7-trimethylbicyclo[2.2.1]heptane
• InChI: InChI=1S/C14H26O2/c1-6-15-14(16-7-2)10-11-8-9-13(14,5)12(11,3)4/h11H,6-10H2,1-5H3
• InChI Key: ANMBZGOGYRKGAZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1(CC2CCC1(C2(C)C)C)OCC

Description

2,2-Diethoxy-1,7,7-trimethylbicyclo[2.2.1]heptane is a useful research compound. Its molecular formula is C14H26O2 and its molecular weight is 226.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a flask with reflux condenser, (25 g) camphor and 50 ml absolute ethanol was taken. (36.45 g) (1.5 eq.) triethyl orthoformate and crystals of p-toluenesulfonic acid was added into the reaction mixture. The reaction mixture was heated to reflux overnight. The reaction mixture was cooled and concentrated on rotavapour and was washed with 10% potassium hydroxide solution. Extract it with dichloromethane and concentrated the organic layer on rotavapour, yellow colored liquid product was obtained. 38. g (Quantitative)